2-(2,3-dichlorophenoxy)-N-(2-methyl-1,3-dioxoisoindol-5-yl)acetamide

• IUPAC Name: 2-(2,3-dichlorophenoxy)-N-(2-methyl-1,3-dioxoisoindol-5-yl)acetamide
• InChI: InChI=1S/C17H12Cl2N2O4/c1-21-16(23)10-6-5-9(7-11(10)17(21)24)20-14(22)8-25-13-4-2-3-12(18)15(13)19/h2-7H,8H2,1H3,(H,20,22)
• InChI Key: SXFWWGHBKIVMRX-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)C2=C(C1=O)C=C(C=C2)NC(=O)COC3=C(C(=CC=C3)Cl)Cl
• Molecular Formula: C17H12Cl2N2O4
• Molecular Weight: 379.2 g/mol

Description

2-(2,3-dichlorophenoxy)-N-(2-methyl-1,3-dioxoisoindol-5-yl)acetamide, commonly known as DCPIB, is a chemical compound that has gained significant attention in the scientific research community. DCPIB is a selective and potent inhibitor of volume-regulated anion channels (VRACs) that play a crucial role in cell volume regulation, cell proliferation, and cell death.

Mechanism of Action

DCPIB selectively inhibits 2-(2,3-dichlorophenoxy)-N-(2-methyl-1,3-dioxoisoindol-5-yl)acetamide by binding to a specific site on the channel protein. The binding of DCPIB blocks the movement of chloride ions through the channel, thereby inhibiting cell volume regulation and inducing cell death. DCPIB has been shown to be a potent inhibitor of 2-(2,3-dichlorophenoxy)-N-(2-methyl-1,3-dioxoisoindol-5-yl)acetamide with an IC50 value of around 5 μM.
Biochemical and Physiological Effects:
DCPIB has been shown to induce cell death in various cell types, including cancer cells, neurons, and immune cells. The induction of cell death by DCPIB is mediated by the inhibition of 2-(2,3-dichlorophenoxy)-N-(2-methyl-1,3-dioxoisoindol-5-yl)acetamide and the subsequent disruption of cell volume regulation. DCPIB has also been shown to inhibit cell proliferation and migration in cancer cells, suggesting its potential as an anti-cancer agent. Additionally, DCPIB has been shown to modulate the activity of ion channels in neurons and immune cells, suggesting its potential as a therapeutic agent for neurological and immunological disorders.

Advantages and Limitations for Lab Experiments

DCPIB has several advantages as a research tool. It is a selective and potent inhibitor of 2-(2,3-dichlorophenoxy)-N-(2-methyl-1,3-dioxoisoindol-5-yl)acetamide, making it a valuable tool for studying the physiological and pathological roles of 2-(2,3-dichlorophenoxy)-N-(2-methyl-1,3-dioxoisoindol-5-yl)acetamide in various cell types. Additionally, DCPIB is relatively stable and can be easily synthesized in the laboratory. However, DCPIB also has some limitations. It is a synthetic compound and may have off-target effects. Additionally, the inhibition of 2-(2,3-dichlorophenoxy)-N-(2-methyl-1,3-dioxoisoindol-5-yl)acetamide by DCPIB may have pleiotropic effects on cellular physiology, making it challenging to interpret the results of experiments using DCPIB.

Future Directions

DCPIB has significant potential as a therapeutic agent for various diseases, including cancer, neurological disorders, and immunological disorders. Future research should focus on further elucidating the physiological and pathological roles of 2-(2,3-dichlorophenoxy)-N-(2-methyl-1,3-dioxoisoindol-5-yl)acetamide in various cell types and identifying the downstream signaling pathways that are affected by VRAC inhibition. Additionally, future research should focus on developing more potent and selective VRAC inhibitors that can be used as therapeutic agents. Finally, the use of DCPIB as a research tool should be expanded to include studies on the role of 2-(2,3-dichlorophenoxy)-N-(2-methyl-1,3-dioxoisoindol-5-yl)acetamide in other biological processes, such as cell migration and differentiation.

Synthesis Methods

DCPIB is a synthetic compound that can be prepared by reacting 2,3-dichlorophenol with 2-methyl-1,3-dioxoisoindoline-5-acetic acid. The reaction is carried out in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP) in an organic solvent such as dichloromethane or dimethylformamide. The resulting product is then purified by column chromatography to obtain pure DCPIB.

Scientific Research Applications

DCPIB has been extensively used in scientific research to study the role of 2-(2,3-dichlorophenoxy)-N-(2-methyl-1,3-dioxoisoindol-5-yl)acetamide in various biological processes. 2-(2,3-dichlorophenoxy)-N-(2-methyl-1,3-dioxoisoindol-5-yl)acetamide are ion channels that are activated by cell swelling and play a crucial role in cell volume regulation, cell proliferation, and cell death. DCPIB has been shown to selectively inhibit 2-(2,3-dichlorophenoxy)-N-(2-methyl-1,3-dioxoisoindol-5-yl)acetamide without affecting other ion channels. This makes DCPIB a valuable tool for studying the physiological and pathological roles of 2-(2,3-dichlorophenoxy)-N-(2-methyl-1,3-dioxoisoindol-5-yl)acetamide in various cell types, including cancer cells, neurons, and immune cells.